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Compound of Interest

Compound Name: Bancroftinone

Cat. No.: B1649305 Get Quote

CAS Number: 14964-98-8

This technical guide provides a comprehensive overview of Bancroftinone, a naturally

occurring alkyl-phenylketone. The information is intended for researchers, scientists, and drug

development professionals, presenting key chemical and physical properties, potential

biological activities, and experimental considerations.

Chemical and Physical Properties
Bancroftinone, also known by its systematic name 1-(6-hydroxy-2,4-dimethoxy-3-

methylphenyl)ethanone, is a white solid organic compound.[1] Its fundamental properties are

summarized in the table below for easy reference.
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Property Value Source(s)

CAS Number 14964-98-8 [1][2][3]

Molecular Formula C₁₁H₁₄O₄ [2][3]

Molecular Weight 210.23 g/mol [1][3]

Appearance White to off-white solid [1]

Melting Point 44-45 °C [2]

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone. Estimated

water solubility: 758.4 mg/L at

25 °C.

[2][3]

SMILES
CC(C1=C(O)C=C(OC)C(C)=C

1OC)=O
[2]

InChI

InChI=1S/C11H14O4/c1-

6(12)10-8(3)9(14-2)5-

7(13)11(10)15-4/h5,13H,1-4H3

Spectroscopic Data
Detailed spectroscopic data is crucial for the identification and characterization of

Bancroftinone. While a comprehensive public database of its spectra is not readily available,

typical spectral characteristics for structurally similar acetophenones can be inferred.

Researchers should expect the following general features:

¹H-NMR: Signals corresponding to aromatic protons, methoxy groups, a methyl ketone, and

a hydroxyl group.

¹³C-NMR: Resonances for carbonyl carbon, aromatic carbons (some oxygenated), methoxy

carbons, and a methyl carbon.

Mass Spectrometry (MS): A molecular ion peak corresponding to the molecular weight, along

with fragmentation patterns typical of acetophenones, such as the loss of a methyl group or
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the acetyl group.

Infrared (IR) Spectroscopy: Characteristic absorption bands for a hydroxyl group (O-H

stretch), a carbonyl group (C=O stretch), aromatic C-H stretches, and C-O stretches from the

methoxy and phenol groups.

Biological Activity and Potential Applications
Bancroftinone is a natural product found in sources such as clove oil (Eugenia caryophyllata).

[4] Its primary applications are currently in the realm of scientific research, particularly in:

Pharmaceutical and Medicinal Chemistry: It serves as a structural analog in the development

of novel therapeutic agents.[1]

Synthetic Organic Chemistry: Used as a reference compound or an intermediate in the

synthesis of other complex molecules.[1]

Natural Product and Bioactivity Studies: Included in natural product libraries for structure-

activity relationship (SAR) studies.[1]

While specific biological activities for Bancroftinone are not extensively documented in

publicly accessible literature, the broader class of acetophenones has been shown to exhibit

various pharmacological properties, including:

Anti-inflammatory Activity: Some acetophenone derivatives have demonstrated the ability to

reduce inflammation in experimental models.[3][4] The potential mechanism for such activity

could involve the modulation of inflammatory pathways.

Antioxidant Activity: Phenolic compounds, including acetophenones, are known to possess

antioxidant properties by scavenging free radicals.[4]

Anticancer Activity: Certain natural and synthetic acetophenones have been investigated for

their potential to inhibit the growth of cancer cells.[5]

Further research is required to elucidate the specific biological functions and potential

therapeutic applications of Bancroftinone.
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Experimental Protocols (General Methodologies)
Detailed, validated experimental protocols for Bancroftinone are not widely published.

However, based on standard laboratory practices for similar compounds, the following general

methodologies can be adapted.

Isolation from Natural Sources (e.g., Eugenia
caryophyllata)
A general workflow for the isolation of Bancroftinone from a plant source like cloves would

typically involve the following steps.

Plant Material (e.g., Cloves) Solvent Extraction
(e.g., Methanol, Ethanol) Filtration Concentration

(Rotary Evaporation)
Column Chromatography

(Silica Gel)
Further Purification

(e.g., HPLC)
Structural Elucidation

(NMR, MS, IR) Pure Bancroftinone

Starting Material
(Substituted Phenol)

Friedel-Crafts Acylation
(e.g., Acetyl chloride, Lewis acid) Aqueous Workup Solvent Extraction Purification

(Crystallization or Chromatography)
Characterization
(NMR, MS, IR) Bancroftinone

Treat Cells with Bancroftinone

Cell Lysis and Protein Extraction Reporter Gene Assay
(e.g., NF-κB Luciferase)

Cytokine/Chemokine Profiling
(e.g., ELISA, Luminex)Western Blot Analysis

Phospho-NF-κB, IκBα Phospho-ERK, Phospho-JNK, Phospho-p38

Elucidation of Mechanism of Action
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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